Embroidered electrochemical sensors for biomolecular detection†

Lab on a Chip Pub Date: 2016-04-29 DOI: 10.1039/C6LC00307A

Abstract

Electrochemical sensors are powerful analytical tools which possess the capacity for rapid detection of biomarkers in clinical specimens. While most electrochemical sensors are fabricated on rigid substrates, there is a growing need for sensors that can be manufactured on inexpensive and flexible materials. Here, we present a unique embroidered electrochemical sensor that is capable of quantitative analytical measurements using raw biofluid samples. Conductive threads immobilized with enzyme probes were generated using a simple and robust fabrication process and used to fabricate flexible, mechanically robust electrodes on textiles. For proof of concept, measurements were performed to detect glucose and lactate in buffer and whole blood samples, which exhibited excellent specificity and accuracy. We also demonstrate that our embroidered biosensor can be readily fabricated in two-dimensional (2D) arrays for multiplexed measurements. Lastly, we show that this biosensor exhibits good resiliency against mechanical stress and superior repeatability, which are important requirements for flexible sensor platforms.

Graphical abstract: Embroidered electrochemical sensors for biomolecular detection
Embroidered electrochemical sensors for biomolecular detection†
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